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Overview
Description
Isoprenoid compounds are a diverse group of natural products which are essential components in all cells. Isoprenoids are biosynthesized from the simple precursors isopentenyl diphosphate (IPP) and dimethylallyl diphosphate (DMAPP). Eukaryotes, fungi, and some gram-positive bacteria produce IPP through the mevalonate (MVA) pathway whereas gram-negative and some gram-positive bacteria utilize the non-mevalonate or 2-C-methyl-D-erythritol-4-phosphate (MEP) pathway.
Properties
CAS No. |
104715-14-2 |
|---|---|
Molecular Formula |
C10H29N3O7P2 |
Molecular Weight |
0 |
Synonyms |
trans-3,7-Dimethyl-2,6-octadienyl pyrophosphate ammonium salt |
Origin of Product |
United States |
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